Cas no 2137432-96-1 (rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine)

• Product Name: rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine
• CAS No: 2137432-96-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6585374
• PubChem ID: 165951733
• Update Time: 2025-10-18

rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine
• EN300-701691
• 2137432-96-1

• Inchi： 1S/C9H15NO/c10-3-8-5-1-9(11-4-5)7-2-6(7)8/h5-9H,1-4,10H2/t5-,6?,7?,8+,9-/m1/s1
• InChI Key： GWPYOMKROWZLHK-WLVPEFEWSA-N
• SMILES： O1C[C@H]2C[C@@H]1C1CC1[C@H]2CN

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine

Racemic [(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine: A Comprehensive Overview

The compound rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine, identified by its CAS Registry Number 2137432-96-1, represents a unique and complex structure within the realm of organic chemistry. This molecule belongs to the class of oxabicyclic compounds, characterized by the presence of an oxygen atom within a bicyclic framework. Its intricate stereochemistry, with specified configurations at multiple chiral centers, underscores its significance in stereochemical research and pharmacological applications.

The compound's structure is defined by its 8-oxatricyclo[4.2.1.0,2,4]nonane core, which forms a bicyclic system with fused rings. This structural motif is further functionalized at the 5-position with an amine group (methanamine), making it a potential candidate for drug discovery and biochemical studies. The presence of both oxygen and nitrogen atoms in its framework positions it as a versatile molecule, capable of engaging in multiple intermolecular interactions, such as hydrogen bonding and π-π stacking.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound. Its stereochemistry plays a pivotal role in determining its pharmacokinetics, bioavailability, and selectivity in targeting specific biological pathways. The use of advanced analytical techniques, such as X-ray crystallography and NMR spectroscopy, has provided detailed insights into the molecular conformation and interactions of this compound.

Research into the pharmacological properties of rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine has revealed its potential as a lead compound in the development of medications for various therapeutic areas. Its lipophilicity and ability to cross biological membranes make it an attractive candidate for central nervous system (CNS) drugs. Additionally, studies have demonstrated its inhibitory effects on key enzymes implicated in metabolic disorders, highlighting its potential utility in metabolic disease treatment.

Preclinical investigations have shown that this compound exhibits promising activity in several disease models, including those relevant to neurodegenerative diseases and oncology. Its ability to modulate specific signaling pathways has positioned it as a valuable tool in understanding disease mechanisms and developing targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential.

The synthesis of rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine has been optimized using green chemistry principles, reducing the environmental footprint of its production. This aligns with the growing emphasis on sustainable drug development practices in the pharmaceutical industry. Furthermore, its scalable synthesis and favorable pharmacokinetic profile make it a compelling candidate for clinical translation.

Emerging trends in artificial intelligence (AI)-aided drug discovery are being leveraged to predict the compound's interactions with biological targets and optimize its therapeutic index. Machine learning models have been employed to analyze its structural features and predict its activity in various cellular contexts, enhancing our understanding of its pharmacodynamic properties.

As research into rac-[(1R,5R,6S)-8-oxatricyclo[4.2.1.0,2,4]nonan-5-yl]methanamine continues to unfold, it is poised to contribute significantly to the advancement of personalized medicine. Its tailored interactions with biological systems and its capacity for modulation at the molecular level make it a cornerstone in the quest for more effective and precise therapeutic solutions.